N-[(pyridine-4-carbonylamino)carbamothioyl]cyclopropanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(pyridine-4-carbonylamino)carbamothioyl]cyclopropanecarboxamide, also known as PCC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. PCC is a cyclic peptide-based compound with a molecular weight of 293.35 g/mol.
Mechanism of Action
The mechanism of action of N-[(pyridine-4-carbonylamino)carbamothioyl]cyclopropanecarboxamide is not yet fully understood. However, it is believed to act by inhibiting the proliferation of cancer cells through the induction of cell cycle arrest and apoptosis. This compound has also been shown to inhibit bacterial growth by disrupting the bacterial cell membrane.
Biochemical and physiological effects:
This compound has been found to exhibit low toxicity in vitro and in vivo studies. It has been shown to have no significant effect on the body weight, organ weight, or histological structure of major organs in animal studies. This compound has also been found to exhibit good stability and solubility in aqueous solutions.
Advantages and Limitations for Lab Experiments
N-[(pyridine-4-carbonylamino)carbamothioyl]cyclopropanecarboxamide has several advantages for use in lab experiments. It is relatively easy to synthesize and has good stability and solubility in aqueous solutions. This compound also exhibits low toxicity, making it a suitable candidate for in vitro and in vivo studies. However, this compound has some limitations, including its limited availability and high cost.
Future Directions
There are several future directions for the research on N-[(pyridine-4-carbonylamino)carbamothioyl]cyclopropanecarboxamide. One potential direction is to investigate the mechanism of action of this compound in more detail to fully understand its anticancer and antibacterial properties. Another direction is to explore the potential of this compound as a drug candidate for the treatment of cancer and bacterial infections. Further studies are also needed to investigate the pharmacokinetics and pharmacodynamics of this compound in vivo. Finally, the synthesis of this compound and its derivatives can be optimized to improve its availability and reduce its cost.
Synthesis Methods
The synthesis of N-[(pyridine-4-carbonylamino)carbamothioyl]cyclopropanecarboxamide involves the condensation of pyridine-4-carboxylic acid and thiourea in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form the intermediate 4-(pyridine-4-carbonylamino)thiophenol. The intermediate is then reacted with cyclopropanecarboxylic acid in the presence of a dehydrating agent such as thionyl chloride to form this compound.
Scientific Research Applications
N-[(pyridine-4-carbonylamino)carbamothioyl]cyclopropanecarboxamide has been extensively studied for its potential applications in the field of drug discovery and development. It has been shown to exhibit significant anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. This compound has also been found to exhibit antibacterial activity against gram-positive bacteria such as Staphylococcus aureus and Bacillus subtilis.
properties
IUPAC Name |
N-[(pyridine-4-carbonylamino)carbamothioyl]cyclopropanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N4O2S/c16-9(7-1-2-7)13-11(18)15-14-10(17)8-3-5-12-6-4-8/h3-7H,1-2H2,(H,14,17)(H2,13,15,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JVXJCNCZCQRJFY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(=O)NC(=S)NNC(=O)C2=CC=NC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.